Cas no 1807301-22-9 (3-Cyano-5-fluoroisonicotinic acid)

• Product Name: 3-Cyano-5-fluoroisonicotinic acid
• CAS No: 1807301-22-9
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903491
• Update Time: 2023-08-21

3-Cyano-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-fluoroisonicotinic acid

• Inchi： 1S/C7H3FN2O2/c8-5-3-10-2-4(1-9)6(5)7(11)12/h2-3H,(H,11,12)
• InChI Key： SOFLLOIYAANNNE-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C#N)=C1C(=O)O

Computed Properties

• Exact Mass: 166.01785550 g/mol
• Monoisotopic Mass: 166.01785550 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.11
• XLogP3: 0.2
• Topological Polar Surface Area: 74